Cas no 1487-18-9 (2-vinylfuran)

• Product Name: 2-vinylfuran
• CAS No: 1487-18-9
• MF: C₆H₆O
• MW: 94.1112418174744
• MDL: MFCD00012086
• CID: 163075
• PubChem ID: 73881
• Update Time: 2025-07-24

2-vinylfuran Chemical and Physical Properties

Names and Identifiers

• Furan, 2-ethenyl-
• 2-Ethenylfuran
• Furylethylene
• 1-(2-Furyl)ethene
• 2-vinylfuran
• 2-ethenyl-furan
• MFCD00012086
• PS-11976
• Vinylfuran
• Q22028562
• 31093-57-9
• 1487-18-9
• UNII-V5MN67I54D
• Furan, ethenyl-
• F1967-3022
• EN300-81439
• DTXSID8073261
• AKOS013757980
• V5MN67I54D

• MDL： MFCD00012086
• Inchi： 1S/C6H6O/c1-2-6-4-3-5-7-6/h2-5H,1H2
• InChI Key： QQBUHYQVKJQAOB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C=C

Computed Properties

• Exact Mass: 94.04188
• Monoisotopic Mass: 94.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 0.9445
• Melting Point: -94°C
• Boiling Point: 99.55°C
• Refractive Index: 1.4992 (estimate)
• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-vinylfuran

Professional Introduction to 2-Vinylfuran (CAS No. 1487-18-9)

2-Vinylfuran, with the chemical formula C₅H₄O, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. Its CAS number, CAS No. 1487-18-9, uniquely identifies it in scientific literature and industrial applications. This heterocyclic compound, featuring a vinyl group attached to a furan ring, has garnered considerable attention due to its versatile reactivity and potential applications in drug development and material science.

The structural integrity of 2-vinylfuran makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both the vinyl and furan moieties allows for diverse chemical modifications, enabling the construction of complex molecular architectures. These properties have positioned it as a key building block in the creation of novel therapeutic agents targeting various diseases.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-vinylfuran. Researchers have developed innovative approaches to its preparation, including catalytic dehydrogenation of furfuryl alcohol and metathesis reactions involving vinylfuran derivatives. These methods not only enhance the efficiency of synthesis but also improve the sustainability of processes by reducing waste and energy consumption.

In the realm of pharmaceutical research, 2-vinylfuran has been explored for its potential in developing antiviral and anticancer agents. The furan ring's electron-deficient nature facilitates interactions with biological targets, making it an attractive scaffold for drug design. For instance, studies have demonstrated its role in synthesizing inhibitors that disrupt viral replication mechanisms by interfering with essential enzymes.

The compound's reactivity also extends to material science, where it is utilized in the production of polymers and coatings with unique properties. The incorporation of 2-vinylfuran into polymer backbones enhances thermal stability and mechanical strength, making it suitable for high-performance materials used in aerospace and automotive industries.

The chemical behavior of CAS No. 1487-18-9, or 2-vinylfuran, is further illuminated by its participation in various organic transformations. These include cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals. Additionally, its ability to undergo radical additions and eliminations makes it a versatile precursor for fine chemical synthesis.

The pharmacological relevance of this compound is underscored by recent clinical trials investigating derivatives of 2-vinylfuran as potential treatments for neurological disorders. Preliminary results suggest that certain analogs exhibit neuroprotective effects by modulating neurotransmitter release and reducing oxidative stress. Such findings open new avenues for therapeutic intervention in conditions like Alzheimer's disease and Parkinson's disease.

The industrial application of 2-vinylfuran is also evolving with emerging technologies. Continuous flow reactors are being employed to optimize its synthesis, offering benefits such as scalability and reduced reaction times. Moreover, green chemistry principles are being integrated into production processes to minimize environmental impact while maintaining high yields.

In conclusion, 2-vinylfuran (CAS No. 1487-18-9) stands as a cornerstone in modern chemical research due to its multifaceted utility across pharmaceuticals and materials science. Its unique structural features enable a wide range of synthetic possibilities, driving innovation in drug discovery and material development. As scientific understanding progresses, the potential applications of this compound are expected to expand further, reinforcing its significance in both academic and industrial settings.